Cas no 32322-84-2 (2-Chloro-N-(1,1,3,3-tetramethylbutyl)acetamide)

• Product Name: 2-Chloro-N-(1,1,3,3-tetramethylbutyl)acetamide
• CAS No: 32322-84-2
• MF: C₁₀H₂₀ClNO
• MW: 205.724902153015
• CID: 321345
• PubChem ID: 352433
• Update Time: 2025-04-19

2-Chloro-N-(1,1,3,3-tetramethylbutyl)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide,2-chloro-N-(1,1,3,3-tetramethylbutyl)-
• 2-chloro-N-(2,4,4-trimethylpentan-2-yl)acetamide
• 2-Chlor-N-(1,1,3,3-tetramethyl-butyl)-acetamid
• 2-chloro-N-(1,1,3,3-tetramethylbutyl)acetamide
• AC1L70E6
• Chlor-essigsaeure-(1,1,3,3-tetramethyl-butylamid)
• chloro-acetic acid-(1,1,3,3-tetramethyl-butylamide)
• N-< 1.1.3.3-Tetramethyl-butyl> -chloracetamid
• NSC526378
• SBB072597
• DTXSID40326296
• NSC-526378
• LS-08642
• 2-chloro-N-(1,1,3,3,-tetramethylbutyl)acetamide
• CS-0327867
• MFCD04222142
• SCHEMBL9865093
• KGGUTJMABKXMEL-UHFFFAOYSA-N
• 32322-84-2
• AKOS003342593
• 2-Chloro-N-(1,1,3,3-tetramethylbutyl)acetamide, AldrichCPR
• 2-Chloro-N-(1,1,3,3-tetramethylbutyl)acetamide

• Inchi： 1S/C10H20ClNO/c1-9(2,3)7-10(4,5)12-8(13)6-11/h6-7H2,1-5H3,(H,12,13)
• InChI Key： KGGUTJMABKXMEL-UHFFFAOYSA-N
• SMILES： ClCC(NC(C)(C)CC(C)(C)C)=O

Computed Properties

• Exact Mass: 205.1235
• Monoisotopic Mass: 205.123
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 0.974
• Boiling Point: 303.7°Cat760mmHg
• Flash Point: 137.4°C
• Refractive Index: 1.45
• PSA: 29.1
• LogP: 2.94710